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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyldodecyl heptanoate is a novel emollient ester belonging to the class of Guerbet
alcohol esters. Guerbet alcohols are branched, primary alcohols that offer unique properties to
cosmetic formulations, such as low viscosity, excellent spreading capabilities, and a non-greasy
skin feel.[1] The esterification of a Guerbet alcohol (2-octyldodecanol) with heptanoic acid
results in 2-Octyldodecyl heptanoate, a compound expected to exhibit superior emollient
performance.[2] This document provides detailed application notes and experimental protocols
for the evaluation of 2-Octyldodecyl heptanoate in cosmetic formulations, focusing on its
potential to enhance skin hydration, improve skin barrier function, and provide a desirable
sensory profile.

Physicochemical Properties

While specific experimental data for 2-Octyldodecyl heptanoate is not widely published, its
properties can be inferred from its chemical structure as a Guerbet alcohol ester.
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Property Expected Value/Characteristic

INCI Name 2-OCTYLDODECYL HEPTANOATE
Appearance Clear, colorless to pale yellow liquid

Odor Characteristic, faint

Solubility Soluble in oils and silicones; insoluble in water
Molecular Weight Approximately 410.7 g/mol

Spreading Value High

Skin Feel Light, non-greasy, smooth

o . Good, due to its saturated branched-chain
Oxidative Stability uct
structure

Applications in Cosmetic Formulations

2-Octyldodecyl heptanoate is a versatile emollient suitable for a wide range of cosmetic and
personal care products:

o Skin Care: In creams, lotions, and serums, it can improve spreadability, reduce tackiness,
and provide a silky after-feel. Its emollient properties help to soften and smooth the skin.

e Sun Care: It can act as an effective solvent for UV filters and improve the sensory profile of
sunscreen formulations.

o Color Cosmetics: In foundations and lipsticks, it can enhance pigment dispersion and
contribute to a smooth application.[3]

e Hair Care: In conditioners and styling products, it can provide conditioning and a non-greasy
shine.

Formulation Guidelines

e Use Level: Typical use levels for emollient esters in emulsions range from 3% to 20% w/w,
depending on the desired sensory attributes and formulation type.[4]
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 Incorporation: 2-Octyldodecyl heptanoate should be incorporated into the oil phase of an
emulsion. It is stable to hydrolysis and can be used over a wide pH range.[5]

o Compatibility: It is expected to be compatible with a wide range of cosmetic ingredients,
including other esters, silicones, and hydrocarbons.

Quantitative Data

The following tables present hypothetical yet representative data from studies evaluating the
efficacy of a cosmetic cream containing 2% 2-Octyldodecyl heptanoate compared to a base
cream formulation.

Table 1: In-Vivo Skin Hydration Assessment (Corneometer® CM 825)

Cream with 2% 2-

. . Base Cream Octyldodecyl % Improvement
Time Point . )
(Arbitrary Units) heptanoate over Base
(Arbitrary Units)

Baseline 352+3.1 355+33

1 Hour 458+ 4.2 55.1+45 20.3%

4 Hours 42.1+3.9 51.7+4.1 22.8%

8 Hours 38.6+35 48.2 + 3.8 24.9%

Table 2: In-Vivo Transepidermal Water Loss (TEWL) Measurement (Tewameter® TM 300)

Cream with 2% 2-

) . Base Cream % Reduction in

Time Point Octyldodecyl
(g/m2h) TEWL vs. Base
heptanoate (g/mzh)

Baseline 125+1.8 12.3+1.9
1 Hour 10.1+£15 7.8+1.2 22.8%
4 Hours 10.8+1.6 85x14 21.3%
8 Hours 115+1.7 9.2+15 20.0%
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Table 3: Sensory Panel Evaluation (10-point scale)

Cream with 2% 2-
Sensory Attribute Base Cream (Mean Score) Octyldodecyl heptanoate
(Mean Score)

Spreadability 6.5+£1.2 8.8+£0.9
Absorbency 7.1+14 85+1.1
Greasiness 48+15 21+0.8
Tackiness 52+13 1.8+0.7
Softness (After-feel) 6.8+1.1 9.0+£0.8
Smoothness (After-feel) 6.5+1.3 8.9+0.9

Experimental Protocols
Emulsion Stability Testing

This protocol assesses the physical stability of a cosmetic emulsion under accelerated
conditions.[6]

Methodology:

o Sample Preparation: Prepare the emulsion with and without 2-Octyldodecyl heptanoate.
Package samples in their final intended packaging and in inert glass containers for
comparison.[6]

o Accelerated Stability Testing:

o Temperature Variation: Store samples at various temperatures: 4°C, 25°C (room
temperature), and 45°C for a period of 12 weeks.[7] A sample stable at 45°C for 12 weeks
is generally considered to have a shelf life of two years at room temperature.[7]

o Freeze-Thaw Cycling: Subject samples to three to five cycles of freezing at -10°C for 24
hours, followed by thawing at 25°C for 24 hours.[6]
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o Centrifugation: Heat the emulsion to 50°C and centrifuge at 3000 rpm for 30 minutes.[6]

o Evaluation: At specified intervals (e.g., 2, 4, 8, and 12 weeks), evaluate the samples for
changes in:[7]

o Physical Properties: Color, odor, appearance, pH, and viscosity.

o Emulsion Integrity: Signs of separation, creaming, or coalescence.[6]

Sample Preparation

Prepare Emulsion
(with and without 2-Octyldodecyl heptanoate)

i

Package in Final and
Inert Glass Containers

Accelerated Sta%ity Testing

Temperature Variation Freeze-Thaw Cycling Centrifugation
(4°C, 25°C, 45°C for 12 weeks) (-10°C to 25°C, 3-5 cycles) (50°C, 3000 rpm, 30 min)

i Evaluation

Periodic Evaluation |[@——
(2, 4, 8, 12 weeks)

i

Assess Physical Properties Assess Emulsion Integrity
(Color, Odor, pH, Viscosity) (Separation, Creaming)
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Emulsion Stability Testing Workflow

In-Vivo Skin Hydration Assessment
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This protocol measures the hydration level of the stratum corneum using a Corneometer®.[8]
Methodology:

o Panelist Selection: Recruit panelists with self-perceived dry skin.[9] Panelists should avoid
using moisturizers on the test sites for a specified washout period.

o Acclimatization: Panelists acclimate to a controlled environment (20-22°C, 45-55% humidity)
for at least 30 minutes before measurements.[10]

o Baseline Measurement: Take baseline skin hydration readings on the designated test areas
(e.g., volar forearm) using the Corneometer®.

e Product Application: Apply a standardized amount of the test product (e.g., 2 mg/cm?) to the
designated test area.[11] Leave one area untreated as a control.

o Post-Application Measurements: Take measurements at specified time points (e.g., 1, 2, 4,
and 8 hours) after product application.[9]

o Data Analysis: Calculate the mean hydration values and compare the performance of the
formulation containing 2-Octyldodecyl heptanoate to the base formulation and the
untreated control.
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Skin Hydration Assessment Workflow

In-Vivo Transepidermal Water Loss (TEWL)
Measurement
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This protocol measures the rate of water evaporation from the skin, providing an indication of
skin barrier function, using a Tewameter®.[12]

Methodology:

o Panelist Selection and Acclimatization: Follow the same procedure as for skin hydration
assessment.[10] The environment should be free of drafts.[13]

o Baseline Measurement: Measure baseline TEWL on the designated test areas using the
Tewameter® probe.

e Product Application: Apply a standardized amount of the test product (e.g., 2 mg/cm?) to the
test area.[11]

o Post-Application Measurements: Take TEWL measurements at specified time points (e.g., 1,
2, 4, and 8 hours) after application.[11]

o Data Analysis: Analyze the data to determine the effect of the formulation with 2-
Octyldodecyl heptanoate on reducing TEWL compared to the base formulation.
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TEWL Measurement Workflow

Sensory Panel Evaluation
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This protocol uses a trained sensory panel to evaluate the tactile properties of a cosmetic
cream.[14]

Methodology:

o Panelist Training: Train a panel of evaluators to identify and quantify specific sensory
attributes of cosmetic creams (e.g., spreadability, absorbency, greasiness, tackiness, after-
feel).[15]

e Sample Preparation: Prepare the base cream and the cream containing 2-Octyldodecyl
heptanoate. Code the samples to blind the panelists.

» Evaluation Procedure:
o Provide panelists with a standardized amount of each sample.
o Instruct panelists to apply the product to a designated area (e.g., the forearm).[16]

o Panelists will rate the intensity of each sensory attribute on a structured scale (e.g., a 10-
point scale) at different time points (e.g., during application and after 15 minutes).[16]

o Data Collection and Analysis: Collect the scores from all panelists and calculate the mean
score for each attribute. Use statistical analysis to determine significant differences between
the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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